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Compound of Interest

Compound Name: 3-(3-Chlorophenoxy)-2-butanone
CAS No.: 27044-53-7
Cat. No.: B2794438
Get Quote
. J

Executive Summary & Chemical Identity

Objective: Establish a standardized, safe, and compliant disposal workflow for 3-(3-
Chlorophenoxy)-2-butanone (CAS: 27044-53-7).

Core Directive: This compound is a Halogenated Organic Ketone.[1][2] Unlike standard organic
solvents (e.g., acetone, non-halogenated waste), it contains a chlorine-carbon bond that
dictates a specific disposal stream.[2] It must never be mixed with non-halogenated solvents or
poured down the drain, as this complicates incineration processes and violates environmental
discharge regulations.[2]

Chemical Profile
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Property Specification

Chemical Name 3-(3-Chlorophenoxy)-2-butanone
CAS Number 27044-53-7

Molecular Formula C10H11CIO2

Molecular Weight 198.65 g/mol

Physical State Liquid (Viscous oil/liquid at RT)
Primary Hazard Class Toxic / Irritant / Halogenated
Waste Stream 1D Halogenated Organic Waste

Hazard Assessment & Safety Data

Before initiating disposal, operators must acknowledge the specific hazards that influence
handling.[2] This compound presents acute toxicity and irritation risks.[1][2][3]

Hazard Codes & Handling Logic
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GHS Code Hazard Statement Operational Implication

Do not mouth pipette.[1][2][4]
H302 Harmful if swallowed Wash hands immediately after

removing gloves.[2]

Double-glove (Nitrile) is
H312 Harmful in contact with skin required during waste transfer.

[1](2]

All transfers must occur inside

H332 Harmful if inhaled a certified chemical fume hood.

[1](2]

Full-wrap safety goggles are
) o mandatory; face shield
H315/H319 Causes skin/eye irritation
recommended for large

volumes (>500mL).[1][2]

Use moisturizers after work
Repeated exposure may o
EUHO066 ) shift; inspect gloves for
cause skin dryness ]
permeation.[1][2]

Critical Note on Flammability: While the parent backbone (2-butanone) is highly flammable, the
chlorophenoxy substitution significantly raises the boiling point and lowers volatility.[1][2]
However, it should still be treated as a Combustible Liquid and kept away from open flames or

high-heat sources during disposal staging.[2]

Pre-Disposal Logistics: Segregation & Storage

The most common compliance failure is the cross-contamination of waste streams.[1][2] 3-(3-
Chlorophenoxy)-2-butanone must be segregated into the Halogenated Waste stream.[1][2]
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The Segregation Rule (The "Halogen" Imperative)[1][2]

o Why? Disposal facilities use high-temperature incineration for halogenated waste to break
the C-Cl bond safely and scrub resulting acidic gases (HCI).[1][2] Mixing this with non-
halogenated fuel-blending waste (which is cheaper) contaminates the entire lot, forcing the
facility to reclassify and charge premium rates for the whole container.[2]

e Protocol:
o Do NOT Mix With: Acetone, Ethanol, Methanol, Hexane, or Aqueous buffers.[2]

o Compatible With: Dichloromethane (DCM), Chloroform, Chlorobenzene (other
halogenated organics).[1][2]

Container Selection

o Primary Choice: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.[1][2]

e Lid Type: Vented caps are recommended if the waste mixture contains volatile components,
though the pure compound is stable.[1][2]

e Labeling: Must carry a "Hazardous Waste" tag explicitly listing:
o "3-(3-Chlorophenoxy)-2-butanone” (No abbreviations).[1][2][5]
o "Halogenated Organic".[1][2][6][7]
o "Toxic".[1][2][3]

Disposal Workflow (Decision Tree)

This diagram outlines the operational logic for determining the correct disposal path based on
the physical state of the waste.
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Figure 1: Operational decision tree for segregating and processing 3-(3-Chlorophenoxy)-2-
butanone waste streams.

Step-by-Step Operational Protocols
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Protocol A: Liquid Waste Disposal (Routine)

Applicability: Expired pure chemicals, reaction mixtures, or mother liquors.[2]
e Preparation:
o Don PPE: Nitrile gloves (double layer recommended), lab coat, safety goggles.[2]

o Place the Halogenated Waste Carboy in a secondary containment tray inside a fume
hood.

e Transfer:
o Using a funnel, slowly pour the 3-(3-Chlorophenoxy)-2-butanone into the carboy.[1][2]

o CAUTION: Ensure the carboy does not contain strong oxidizers (e.g., nitric acid,
peroxides) or strong bases, as ketones can react exothermically or form polymer gums.[2]

e Rinsing:

o Rinse the empty original container 3 times with a small amount of a compatible solvent
(e.g., acetone or DCM).[2]

o Crucial: Add these rinsates to the same Halogenated Waste Carboy. Do not pour rinsate
down the sink.[2]

e De-facing:

o Deface the label on the empty original bottle and discard the bottle as "Glass Waste" (if
rinsed triple times) or "Solid Hazardous Waste" (if residue remains).[2]

Protocol B: Solid Waste Disposal

Applicability: Contaminated gloves, paper towels, silica gel, or syringe filters.[2]
o Containment:

o Use a clear, heavy-duty polyethylene hazardous waste bag (6-mil thickness preferred).[2]
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e Collection:
o Place all contaminated solids into the bag.[1][2]

o If the solids are dripping wet, add enough absorbent (vermiculite or diatomaceous earth)
to absorb free liquid.[2]

e Sealing:

o Twist the bag neck, tape it closed (gooseneck seal), and place it inside a secondary bag
(double-bagging).

e Labeling:

o Attach a waste tag identifying the solid debris as "Contaminated with 3-(3-
Chlorophenoxy)-2-butanone”.[1][2]

Protocol C: Emergency Spill Cleanup

Applicability: Spills > 10 mL outside a fume hood.[1][2]

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1][2]

Ventilate: Ensure lab ventilation is active.

Absorb:

o Do not use paper towels for large spills (increases surface area for evaporation).[2]

o Cover the spill from the perimeter inward with Vermiculite, Sand, or a commercial
Universal Spill Pad.[1][2]

Collect:

o Scoop the saturated absorbent into a wide-mouth hazardous waste jar or double-bag.[2]

o Treat this strictly as Solid Halogenated Waste.[2]

Decontaminate:
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o Wash the surface with a soap/water solution.[2][3] Collect this wash water as liquid
hazardous waste.[1][2]

Scientific Rationale & Compliance
Why Incineration?

The presence of the chlorine atom on the phenoxy ring renders this compound unsuitable for
biological waste treatment.[2]

e Mechanism: High-temperature incineration (>1100°C) ensures the complete thermal
decomposition of the aromatic ring and the ketone backbone.[1][2]

e Scrubbing: The chlorine is converted to Hydrogen Chloride (HCI) gas during combustion.[1]
[2] Licensed facilities utilize wet scrubbers (alkaline quench) to neutralize this HCI,
preventing acid rain precursors from entering the atmosphere.[2]

Why Avoid Oxidizers?

Ketones, including 3-(3-Chlorophenoxy)-2-butanone, can form peroxides or undergo violent
oxidation when mixed with concentrated Hydrogen Peroxide or Nitric Acid.[1][2] Segregation
prevents these "in-container"” reactions that can lead to pressurization and explosions in waste
storage areas.
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Proper Disposal of 3-(3-
Chlorophenoxy)-2-butanone[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2794438/docs#operational-guide-proper-disposal-of-
3-3-chlorophenoxy-2-butanone-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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